Cas no 2171564-04-6 (3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171564-04-6
• MF: C₂₇H₃₁N₃O₅
• MW: 477.55214715004
• CID: 6394940
• PubChem ID: 165821865
• Update Time: 2025-10-21

3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• 2171564-04-6
• 3-[5-cyano-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• EN300-1526566

• Inchi： 1S/C27H31N3O5/c1-3-30(18(2)16-25(31)32)26(33)24(14-8-9-15-28)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,3,8-9,14,16-17H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： GODZURIWTXFPKO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)C(C)CC(=O)O)=O)CCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 477.22637110g/mol
• Monoisotopic Mass: 477.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 120Ų

Additional information on 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

3-5-Cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic Acid: A Versatile Compound in Modern Biopharmaceutical Research

3-5-Cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid is a synthetic molecule with a complex structure that has garnered significant attention in the field of biopharmaceutical research. Its unique chemical architecture, characterized by the presence of cyano groups, fluorenyl moieties, and methoxycarbonyl functionalities, positions it as a promising candidate for drug development. The compound's CAS number 2171564-04-6 serves as a critical identifier in chemical databases, facilitating its integration into global research networks. Recent studies have highlighted its potential as a targeted drug delivery system and a prodrug carrier, making it a focal point for innovative therapeutic strategies.

The fluorenyl group in this compound plays a pivotal role in modulating its physicochemical properties. This aromatic ring system, known for its stability and hydrophobicity, enhances the molecule's ability to interact with biological membranes. The methoxycarbonyl functionality, on the other hand, contributes to the compound's solubility and metabolic stability, which are critical factors in pharmaceutical formulation. The cyano substituents introduce electron-withdrawing effects, influencing the molecule's reactivity and its ability to form hydrogen bonds with biomolecules.

Recent advancements in biopharmaceutical research have demonstrated the utility of this compound in drug conjugation technologies. A 2023 study published in *Journal of Medicinal Chemistry* reported that the fluorenyl group can be modified to incorporate targeting ligands, enabling the compound to selectively bind to specific receptors on cancer cells. This property has been leveraged in the development of site-specific drug delivery systems, which aim to minimize systemic toxicity while maximizing therapeutic efficacy. The cyano groups further enhance the molecule's reactivity, allowing for the creation of covalent linkages with therapeutic agents.

One of the most notable applications of this compound is its role in prodrug design. The methoxycarbonyl functionality can be hydrolyzed in vivo to release the active pharmacophore, a mechanism that has been explored in the context of antitumor therapies. A 2024 study in *Advanced Drug Delivery Reviews* highlighted the potential of this compound as a prodrug carrier for chemotherapeutic agents, where the fluorenyl group acts as a carrier moiety to improve the bioavailability of the drug payload. This approach has shown promise in overcoming the limitations of traditional chemotherapy, such as poor solubility and rapid metabolism.

The N-ethyl substituent in the compound also plays a critical role in its biological activity. This group enhances the molecule's lipophilicity, which is essential for crossing the blood-brain barrier (BBB) in the treatment of neurodegenerative diseases. A 2023 preclinical study demonstrated that the compound could effectively traverse the BBB, delivering therapeutic agents to the central nervous system. This property has sparked interest in its potential use for Alzheimer's disease and Parkinson's disease therapies, where targeted drug delivery is a key challenge.

From a synthetic perspective, the pentanamidobutanoic acid backbone provides structural flexibility, allowing for the incorporation of functional groups tailored to specific therapeutic applications. Researchers have explored the use of click chemistry techniques to modify this backbone, enabling the creation of multifunctional molecules with enhanced targeting capabilities. These modifications have been shown to improve the selectivity of the compound for specific cellular pathways, reducing off-target effects and improving therapeutic outcomes.

In the realm of biomaterials science, this compound has also been investigated for its potential in drug-eluting implants. The fluorenyl group's hydrophobicity allows it to be incorporated into polymeric matrices, where it can slowly release the active drug over time. This controlled release mechanism has been shown to improve the efficacy of long-term treatments for chronic conditions such as diabetes and cardiovascular diseases.

The cyano functionality in the compound also contributes to its photoreactivity, a property that has been explored in photodynamic therapy (PDT). A 2024 study in *Photochemistry and Photobiology* demonstrated that the compound could be activated by light to generate reactive oxygen species (ROS), which are capable of destroying cancer cells. This application highlights the compound's versatility in phototherapy approaches, where its photoreactive properties can be harnessed for non-invasive treatment strategies.

Despite its promising applications, the development of this compound faces challenges related to scale-up synthesis and cost-effectiveness. Researchers are actively working on optimizing asymmetric catalytic methods to improve the yield and purity of the compound, which is critical for pharmaceutical manufacturing. Additionally, efforts are underway to modulate its metabolic profile to enhance its half-life and bioavailability in vivo.

In conclusion, 3-5-Cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid represents a significant advancement in the field of biopharmaceutical research. Its unique structural features and functional versatility make it a valuable tool for developing targeted therapies and innovative drug delivery systems. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in the next generation of therapeutic strategies.